![molecular formula C15H21NO3 B4578775 3-ethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide](/img/structure/B4578775.png)
3-ethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide
Overview
Description
3-ethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide, also known as EHT 1864, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of the Rho family of small GTPases, which play a critical role in cell migration, proliferation, and survival.
Scientific Research Applications
Organic Synthesis Applications
In organic chemistry, the structural motif of "3-ethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide" can be involved in the synthesis of complex molecules due to its functional groups. For instance, compounds with similar structures have been utilized in the synthesis of single-molecule and single-chain magnets, highlighting their role in developing materials with specific magnetic properties (Costes, Vendier, & Wernsdorfer, 2010). Additionally, stereoselective radical cascade approaches have been explored for constructing benzo[a]quinolizidines, indicating the potential of such structural units in the synthesis of complex heterocyclic systems (Ishibashi et al., 1999).
Pharmacological Research
In pharmacological research, derivatives resembling "this compound" have been evaluated for their medicinal properties. For example, novel 3-arylaminobenzofuran derivatives have been synthesized and tested for anticancer and antiangiogenic activities, targeting the colchicine site on tubulin, demonstrating significant potential in cancer therapy (Romagnoli et al., 2015).
Material Science and Sensor Development
In material science, the manipulation of molecules with structural similarities to "this compound" has been instrumental in designing novel organogels based on perylenetetracarboxylic diimides. These compounds form fluorescent gels that can be utilized in sensing applications, demonstrating the versatility of such molecular frameworks in developing new materials with desirable photophysical properties (Wu et al., 2011).
Properties
IUPAC Name |
3-ethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-3-18-13-7-4-6-12(10-13)15(17)16-11(2)14-8-5-9-19-14/h4,6-7,10-11,14H,3,5,8-9H2,1-2H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVZLZHHKQMMRNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC(C)C2CCCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.